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Compound of Interest

Compound Name: Undecanedinitrile

Cat. No.: B1584896 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Undecanedinitrile, a long-chain aliphatic dinitrile, presents unique challenges in a laboratory

setting. While its specific toxicological profile is not extensively documented, its chemical nature

as a nitrile necessitates a cautious and well-informed approach to handling. This guide,

designed for the discerning researcher and drug development professional, moves beyond

generic safety protocols to provide a deep, scientifically-grounded understanding of the risks

associated with undecanedinitrile and the rationale behind the recommended safety

procedures. By synthesizing available data on analogous compounds and adhering to the

principles of chemical hygiene, this document serves as an essential resource for mitigating

exposure and ensuring a safe laboratory environment.

The Molecular Profile of Undecanedinitrile:
Understanding its Intrinsic Properties
A thorough understanding of the physicochemical properties of a substance is the foundation of

its safe handling. These properties influence its behavior in the laboratory, potential for

exposure, and appropriate emergency response measures.
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Property Value Source

Molecular Formula C₁₁H₂₀N₂ PubChem[1]

Molecular Weight 180.29 g/mol PubChem[1]

Appearance Colorless liquid (presumed)
Inferred from similar

compounds

Boiling Point Not available

Melting Point Not available

Flash Point > 110 °C (> 230 °F) The Good Scents Company[2]

Solubility
Insoluble in water; Soluble in

alcohol
The Good Scents Company[2]

Vapor Pressure
0.019 mmHg @ 25 °C

(estimated)
The Good Scents Company[2]

The high flash point of undecanedinitrile suggests a low flammability hazard at standard

laboratory temperatures. However, its insolubility in water and solubility in organic solvents are

critical considerations for spill cleanup and waste disposal procedures.

Hazard Identification and GHS Classification:
Decoding the Risks
Undecanedinitrile is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) with the following hazard statements, indicating significant health

risks upon exposure.
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Hazard Class Hazard Statement GHS Pictogram

Acute Toxicity (Oral) H302: Harmful if swallowed alt text

Acute Toxicity (Dermal)
H312: Harmful in contact with

skin
alt text

Skin Corrosion/Irritation H315: Causes skin irritation alt text

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
alt text

The "Exclamation Mark" pictogram serves as a visual warning for these acute and irritant

hazards.[3][4][5]

The Underlying Threat: Cyanide Toxicity
The primary toxicological concern with aliphatic nitriles, including undecanedinitrile, is the

metabolic release of cyanide.[2][6] This process, primarily occurring through cytochrome P450-

mediated oxidation in the liver, can lead to cellular hypoxia by inhibiting cytochrome c oxidase,

a critical enzyme in the electron transport chain.[2][6] While specific LD50 data for

undecanedinitrile is not readily available, the GHS classification as "harmful" indicates a

significant risk of acute toxicity through oral and dermal routes.

Engineering Controls and Personal Protective
Equipment: A Multi-Layered Defense
A robust safety protocol for handling undecanedinitrile relies on a combination of engineering

controls and appropriate personal protective equipment (PPE).

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All handling of undecanedinitrile, including weighing, transferring,

and reactions, must be conducted in a certified chemical fume hood to minimize the

inhalation of any potential vapors or aerosols.
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Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

fugitive emissions.

Personal Protective Equipment (PPE): The Essential
Barrier
The selection and proper use of PPE are critical to prevent dermal and eye contact.

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also

be worn when there is a risk of splashing.

Skin Protection:

Gloves: Nitrile gloves are recommended for handling undecanedinitrile.[7] However, as

specific breakthrough time data for undecanedinitrile is not available, it is crucial to adopt

a conservative approach. For incidental contact, thin disposable nitrile gloves are

acceptable, but they must be changed immediately upon contamination. For more

extensive handling, consider double-gloving or using thicker, chemical-resistant nitrile

gloves.[8][9][10] Always inspect gloves for any signs of degradation or puncture before

use.

Laboratory Coat: A flame-resistant lab coat with full-length sleeves is required.

Closed-toe Shoes: These are mandatory in any laboratory environment.

Logical Workflow for Donning and Doffing PPE
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Donning Sequence

Doffing Sequence

1. Lab Coat 2. Eye/Face Protection 3. Gloves

1. Gloves 2. Lab Coat 3. Eye/Face Protection

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Rinse Skin with Water for 15 min Rinse Eyes with Water for 15 min Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Unseen Threat: A Technical Guide to the
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[https://www.benchchem.com/product/b1584896#undecanedinitrile-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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